Cas no 176485-58-8 (Benzeneacetonitrile,4-fluoro-a-hydroxy-, (aS)-)
176485-58-8 structure
Product Name:Benzeneacetonitrile,4-fluoro-a-hydroxy-, (aS)-
CAS No:176485-58-8
MF:C8H6FNO
MW:151.137745380402
CID:112382
PubChem ID:11105536
Update Time:2025-04-18
Benzeneacetonitrile,4-fluoro-a-hydroxy-, (aS)- Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetonitrile,4-fluoro-a-hydroxy-, (aS)-
- Benzeneacetonitrile, 4-fluoro-alpha-hydroxy-, (alphaS)- (9CI)
- (2S)-2-(4-FLUOROPHENYL)-2-HYDROXYACETONITRILE
- EN300-7754731
- SCHEMBL6908022
- 176485-58-8
-
- Inchi： 1S/C8H6FNO/c9-7-3-1-6(2-4-7)8(11)5-10/h1-4,8,11H/t8-/m1/s1
- InChI Key： UWDPUVCVIQXYQR-MRVPVSSYSA-N
- SMILES： FC1C=CC(=CC=1)[C@@H](C#N)O
Computed Properties
- Exact Mass: 151.04338
- Monoisotopic Mass: 151.043341977g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 44Ų
Experimental Properties
- PSA: 44.02
Benzeneacetonitrile,4-fluoro-a-hydroxy-, (aS)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P00AV6G-50mg |
Benzeneacetonitrile, 4-fluoro-alpha-hydroxy-, (alphaS)- (9CI) |
176485-58-8 | 95% | 50mg |
$300.00 | 2024-06-19 | |
| 1PlusChem | 1P00AV6G-100mg |
Benzeneacetonitrile, 4-fluoro-alpha-hydroxy-, (alphaS)- (9CI) |
176485-58-8 | 95% | 100mg |
$418.00 | 2024-06-19 | |
| 1PlusChem | 1P00AV6G-250mg |
Benzeneacetonitrile, 4-fluoro-alpha-hydroxy-, (alphaS)- (9CI) |
176485-58-8 | 95% | 250mg |
$588.00 | 2024-06-19 | |
| 1PlusChem | 1P00AV6G-500mg |
Benzeneacetonitrile, 4-fluoro-alpha-hydroxy-, (alphaS)- (9CI) |
176485-58-8 | 95% | 500mg |
$888.00 | 2024-06-19 | |
| 1PlusChem | 1P00AV6G-1g |
Benzeneacetonitrile, 4-fluoro-alpha-hydroxy-, (alphaS)- (9CI) |
176485-58-8 | 95% | 1g |
$1122.00 | 2024-06-19 | |
| 1PlusChem | 1P00AV6G-2.5g |
Benzeneacetonitrile, 4-fluoro-alpha-hydroxy-, (alphaS)- (9CI) |
176485-58-8 | 95% | 2.5g |
$2139.00 | 2024-06-19 | |
| 1PlusChem | 1P00AV6G-5g |
Benzeneacetonitrile, 4-fluoro-alpha-hydroxy-, (alphaS)- (9CI) |
176485-58-8 | 95% | 5g |
$3134.00 | 2024-06-19 | |
| 1PlusChem | 1P00AV6G-10g |
Benzeneacetonitrile, 4-fluoro-alpha-hydroxy-, (alphaS)- (9CI) |
176485-58-8 | 95% | 10g |
$4614.00 | 2024-06-19 | |
| Aaron | AR00AVES-50mg |
Benzeneacetonitrile, 4-fluoro-alpha-hydroxy-, (alphaS)- (9CI) |
176485-58-8 | 95% | 50mg |
$300.00 | 2025-02-14 | |
| Aaron | AR00AVES-100mg |
Benzeneacetonitrile, 4-fluoro-alpha-hydroxy-, (alphaS)- (9CI) |
176485-58-8 | 95% | 100mg |
$435.00 | 2025-02-14 |
Benzeneacetonitrile,4-fluoro-a-hydroxy-, (aS)- Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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